Cas no 2411289-92-2 (N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylbut-2-ynamide)

• Product Name: N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylbut-2-ynamide
• CAS No: 2411289-92-2
• MF: C₁₄H₁₃ClF₃NO
• MW: 303.70733332634
• CID: 5360525
• PubChem ID: 146098171
• Update Time: 2025-10-29

N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[3-Chloro-4-(trifluoromethyl)phenyl]ethyl]-N-methylbut-2-ynamide
• N-{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}-N-methylbut-2-ynamide
• Z3952174838
• N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylbut-2-ynamide

• Inchi： 1S/C14H13ClF3NO/c1-4-5-13(20)19(3)9(2)10-6-7-11(12(15)8-10)14(16,17)18/h6-9H,1-3H3
• InChI Key： MVXAEIQRWQWYDA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)C(C)N(C(C#CC)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 4.1
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylbut-2-ynamide

Research Brief on N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylbut-2-ynamide (CAS: 2411289-92-2)

In recent years, the compound N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylbut-2-ynamide (CAS: 2411289-92-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a chloro-trifluoromethylphenyl group and a butynamide moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

The synthesis of N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylbut-2-ynamide has been optimized to achieve higher yields and purity, as reported in recent publications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency. These methodological advancements are crucial for scaling up production and facilitating further preclinical and clinical studies.

Pharmacological investigations have revealed that this compound exhibits potent activity against specific biological targets. For instance, it has been identified as a modulator of certain enzymatic pathways involved in inflammatory and oncogenic processes. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammation and inhibiting tumor growth, making it a candidate for the development of novel anti-inflammatory and anti-cancer therapies. The compound's mechanism of action appears to involve the inhibition of key signaling molecules, although further research is needed to fully elucidate its molecular interactions.

Recent preclinical trials have highlighted the compound's favorable pharmacokinetic profile, including good bioavailability and metabolic stability. However, challenges such as potential toxicity and off-target effects remain to be addressed. Researchers are currently exploring structural modifications to enhance its selectivity and reduce adverse effects, aiming to improve its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylbut-2-ynamide represents a promising lead compound in the field of chemical biology and drug discovery. Its unique chemical structure and demonstrated biological activities warrant further investigation to unlock its full therapeutic potential. Future research should focus on optimizing its pharmacological properties, conducting comprehensive safety assessments, and advancing it through clinical trials. The ongoing studies on this compound underscore the importance of interdisciplinary collaboration in bridging the gap between basic research and clinical development.